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Cat. No.: B155132 Get Quote

An In-Depth Technical Guide to 2-Chloropropanenitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Chloropropanenitrile, systematically named according to IUPAC nomenclature, is a versatile

bifunctional organic compound. Possessing both a nitrile group and a reactive chlorine atom on

the adjacent carbon, it serves as a valuable building block in a multitude of organic syntheses.

This guide provides a comprehensive overview of 2-chloropropanenitrile, from its precise

nomenclature and physicochemical properties to its synthesis, reactivity, and applications, with

a particular focus on its relevance in drug discovery and development. Detailed protocols,

mechanistic insights, and safety considerations are presented to equip researchers with the

knowledge required for its effective and safe utilization.

IUPAC Nomenclature and Structural Elucidation
The systematic name for the compound with the chemical formula CH3CH(Cl)CN is 2-

chloropropanenitrile[1][2]. The determination of this name follows the established rules of the

International Union of Pure and Applied Chemistry (IUPAC).

Breakdown of the IUPAC Name:

Identify the Principal Functional Group: The nitrile group (-C≡N) is the principal functional

group in this molecule, which dictates the suffix of the name.
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Determine the Parent Chain: The longest continuous carbon chain containing the principal

functional group has three carbon atoms. The suffix for a three-carbon alkane is "propane."

When a nitrile group is the principal functional group, the suffix "-nitrile" is appended to the

name of the parent alkane, giving "propanenitrile."

Numbering the Carbon Chain: The carbon atom of the nitrile group is assigned position 1.

However, for nitriles, the numbering of the chain starts from the carbon atom attached to the

nitrile group. Therefore, the carbon chain is numbered as follows: C1 is the carbon of the

nitrile group, C2 is the carbon bearing the chlorine atom, and C3 is the methyl group carbon.

Identify and Locate Substituents: A chlorine atom (Cl) is attached to the second carbon atom

of the chain.

Assemble the Full IUPAC Name: The substituent is named as a prefix ("chloro") and its

position is indicated by a number ("2-"). Combining these elements gives the final IUPAC

name: 2-chloropropanenitrile.

Common synonyms for this compound include 2-chloropropionitrile and α-chloropropionitrile.

Its CAS Registry Number is 1617-17-0[1].

Physicochemical and Spectroscopic Properties
2-Chloropropanenitrile is a colorless, flammable liquid with a pungent odor[3]. A summary of its

key physical and chemical properties is provided in the table below.
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Property Value Source(s)

Molecular Formula C₃H₄ClN [1]

Molecular Weight 89.52 g/mol [1]

Boiling Point 120-122 °C [3]

Density 1.012 g/mL at 25 °C [3]

Refractive Index (n20/D) 1.413 [3]

Flash Point 33 °C (91.4 °F) - closed cup

Solubility Soluble in water [3]

Vapor Pressure 2.770 mmHg [3]

Synthesis of 2-Chloropropanenitrile
The synthesis of 2-chloropropanenitrile can be achieved through various methods. A common

and effective laboratory-scale synthesis involves the chlorination of lactonitrile.

Synthetic Route: Chlorination of Lactonitrile
A prevalent method for preparing 2-chloropropanenitrile is the reaction of lactonitrile with a

chlorinating agent, such as thionyl chloride (SOCl₂) or phosgene (COCl₂)[4][5]. The use of

thionyl chloride in the presence of a base like triethylamine is a preferred approach that offers

high yields[5].

Experimental Protocol: Synthesis from Lactonitrile and
Thionyl Chloride
This protocol describes the synthesis of 2-chloropropanenitrile from lactonitrile and thionyl

chloride in the presence of triethylamine and dichloromethane[5].

Materials:

Lactonitrile
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Thionyl chloride (SOCl₂)

Triethylamine (Et₃N)

Dichloromethane (CH₂Cl₂)

Water

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

In a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux

condenser, and a dropping funnel, dissolve lactonitrile (1 molar equivalent) and triethylamine

(at least 1 molar equivalent) in dichloromethane.

Cool the mixture in an ice bath.

Slowly add thionyl chloride (at least 1.2 molar equivalents) to the stirred solution via the

dropping funnel, maintaining the temperature below 10 °C.
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After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature.

Heat the mixture to reflux and maintain for 2-3 hours, or until the reaction is complete

(monitored by TLC or GC).

Cool the reaction mixture to room temperature and carefully quench by slowly adding water.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

Purify the crude product by fractional distillation under reduced pressure to obtain pure 2-

chloropropanenitrile.

Synthesis Workflow
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Reaction Setup

Reaction
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Purification

Dissolve Lactonitrile and Triethylamine in Dichloromethane

Cool Mixture in Ice Bath

Slowly Add Thionyl Chloride

Reflux Reaction Mixture

Quench with Water

Wash with Water, NaHCO3, and Brine

Dry Organic Layer

Concentrate Solvent

Fractional Distillation

Pure 2-Chloropropanenitrile

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-chloropropanenitrile.
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Reactivity and Chemical Transformations
2-Chloropropanenitrile is a valuable synthetic intermediate due to the presence of two reactive

sites: the electrophilic carbon atom attached to the chlorine, and the nitrile group.

Nucleophilic Substitution: The chlorine atom can be readily displaced by a variety of

nucleophiles, providing a route to a wide range of substituted propanenitriles.

Nitrile Group Transformations: The nitrile group can undergo hydrolysis to form a carboxylic

acid or a primary amide, reduction to a primary amine, or react with organometallic reagents

to form ketones.

Reaction Mechanism: Nucleophilic Substitution
Caption: Generalized Sₙ2 reaction mechanism at the C2 position.

Applications in Research and Drug Development
2-Chloropropanenitrile is a versatile building block in organic synthesis, with applications in

various fields, including pharmaceuticals and materials science.

Pharmaceutical Synthesis: Its bifunctional nature makes it a useful precursor for the

synthesis of more complex molecules with potential biological activity. Halogenated nitriles,

in general, are important intermediates in the production of pharmaceuticals and

agrochemicals[6].

Polymer Chemistry: It has been used as an initiator in atom-transfer radical polymerization

(ATRP) for the synthesis of polymers like polyacrylonitrile[3].

Synthesis of Heterocycles: The reactivity of both the chloro and nitrile groups allows for its

use in the construction of various heterocyclic ring systems, which are common scaffolds in

medicinal chemistry.

Ionic Liquids: 2-Chloropropanenitrile has been employed in the synthesis of nitrile-

functionalized methimazole-based ionic liquids[3].

Safety and Handling
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2-Chloropropanenitrile is a hazardous substance and must be handled with appropriate safety

precautions.

GHS Hazard Classification:

Flammable Liquids: Category 3[1]

Acute Toxicity (Oral, Dermal, Inhalation): Toxic if swallowed, in contact with skin, or if

inhaled[1].

Skin Corrosion/Irritation: Causes skin irritation[1].

Serious Eye Damage/Eye Irritation: Causes serious eye irritation[1].

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation[1].

Safe Handling Procedures:

Handle in a well-ventilated area, preferably in a chemical fume hood[7][8].

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat[7].

Keep away from heat, sparks, and open flames[8][9].

Ground and bond containers when transferring material to prevent static discharge[9][10].

Avoid inhalation of vapors and contact with skin and eyes[7][8].

Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials[9][10].

Keep containers tightly closed[9][10].

Disposal:

Dispose of waste in accordance with local, state, and federal regulations[9].
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Conclusion
2-Chloropropanenitrile is a fundamentally important and versatile chemical reagent. A thorough

understanding of its properties, synthesis, and reactivity is crucial for its effective and safe

application in research and development. Its utility as a synthetic building block, particularly in

the construction of complex organic molecules, ensures its continued relevance in the fields of

medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b155132?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

